Cas no 2034558-08-0 (5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034558-08-0
• MF: C₁₂H₁₁ClFNO₂
• MW: 255.672645807266
• CID: 5338932
• Update Time: 2025-10-29

5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chloro-5-fluorophenyl)-2-oxa-5-azabicyclo[2.2.1]hept-5-yl-
• 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C12H11ClFNO2/c13-11-2-1-7(14)3-10(11)12(16)15-5-9-4-8(15)6-17-9/h1-3,8-9H,4-6H2
• InChI Key： JIEDQRLXQUVSAY-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1Cl)(N1CC2CC1CO2)=O

Additional information on 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane

Introduction to 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034558-08-0)

Compound 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane, identified by its CAS number 2034558-08-0, is a meticulously designed molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic structures that incorporate both oxygen and nitrogen atoms into a bicyclic framework, which is a common motif in drug discovery due to its ability to mimic natural products and exhibit diverse biological activities.

The structural features of 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane are particularly noteworthy. The presence of a benzoyl group substituted with both chlorine and fluorine atoms at the 2 and 5 positions, respectively, introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the bicyclo[2.2.1]heptane core provides a rigid scaffold that can enhance binding affinity and selectivity, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The combination of oxygen and nitrogen in the bicyclic system of 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane suggests that it may exhibit properties such as metabolic stability, solubility, and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The benzoyl group can serve as a pharmacophore, interacting with various biological targets through hydrogen bonding, hydrophobic interactions, or even covalent binding mechanisms. The chlorine and fluorine substituents further enhance its versatility by allowing for fine-tuning of its pharmacological properties.

The synthesis of 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic framework requires precise control over reaction conditions and reagent selection to ensure high yields and purity. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve the desired stereochemistry.

The potential applications of this compound are vast and span across multiple therapeutic areas. Preliminary studies have suggested that it may have activity against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The unique structural features of 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane make it a promising candidate for further investigation in these areas.

In conclusion, 5-(2-chloro-5-fluorobenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034558-08-0) is a structurally complex and biologically relevant compound that holds great promise for future drug development efforts. Its unique combination of heterocyclic elements and functional groups makes it an attractive scaffold for medicinal chemists seeking to discover novel therapeutic agents.